Cas no 1235007-79-0 (2-methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide)

• Product Name: 2-methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide
• CAS No: 1235007-79-0
• MF: C₁₅H₁₄F₃NOS
• MW: 313.337973117828
• CID: 5996712
• PubChem ID: 49717005
• Update Time: 2025-11-01

2-methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide
• 1235007-79-0
• 2-methyl-N-[(thiophen-3-yl)methyl]-N-(2,2,2-trifluoroethyl)benzamide
• VU0524318-1
• 2-methyl-N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)benzamide
• AKOS024522974
• F5854-5624

• Inchi： 1S/C15H14F3NOS/c1-11-4-2-3-5-13(11)14(20)19(10-15(16,17)18)8-12-6-7-21-9-12/h2-7,9H,8,10H2,1H3
• InChI Key： UQGFCGLPLKXBHW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(C1C=CC=CC=1C)=O)CC(F)(F)F

Computed Properties

• Exact Mass: 313.07481973g/mol
• Monoisotopic Mass: 313.07481973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 48.6Ų

Additional information on 2-methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide

Introduction to 2-Methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide (CAS No. 1235007-79-0)

2-Methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide, with the CAS number 1235007-79-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a benzamide moiety, a thiophene ring, and trifluoromethyl groups. These structural features contribute to its diverse biological activities and chemical properties.

The chemical formula of 2-methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide is C₁₆H₁₄F₃NOS. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its molecular weight is 319.34 g/mol, and it has a melting point of approximately 115°C.

In the realm of pharmaceutical research, 2-methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide has been investigated for its potential therapeutic applications. Recent studies have highlighted its activity as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, it has shown promising results as an inhibitor of the enzyme cyclooxygenase (COX), which plays a crucial role in the inflammatory response. This makes it a potential candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide has also been explored for its potential as an anticancer agent. Research has demonstrated that it can selectively target and inhibit the growth of certain cancer cell lines. The mechanism of action involves the modulation of signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT pathway. This selective targeting reduces the likelihood of adverse side effects compared to traditional chemotherapy agents.

In addition to its therapeutic applications, 2-methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide has been studied for its use in chemical synthesis and material science. The presence of the trifluoromethyl group imparts unique physical and chemical properties to the compound, making it valuable in the synthesis of advanced materials and polymers. Its stability and reactivity have been leveraged in the development of novel materials with enhanced performance characteristics.

The synthesis of 2-methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using palladium catalysts. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

To further enhance the utility of 2-methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide, researchers are exploring various modifications to its molecular structure. These modifications aim to optimize its pharmacological properties, such as solubility, bioavailability, and metabolic stability. For example, introducing additional functional groups or altering the substituents on the benzamide moiety can significantly impact the compound's biological activity.

In conclusion, 2-methyl-N-(thiophen-3-yl)methyl-N-(2,2,2-trifluoroethyl)benzamide (CAS No. 1235007-79-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and chemical research. Its unique molecular structure endows it with valuable biological activities and chemical properties that make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's mechanisms of action and potential uses, it holds promise for contributing to significant advancements in medicine and materials science.